Cas no 66667-02-5 (2-(Tert-butoxy)-2-phenylacetic acid)

• Product Name: 2-(Tert-butoxy)-2-phenylacetic acid
• CAS No: 66667-02-5
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 4656468
• PubChem ID: 43126887
• Update Time: 2025-10-28

2-(Tert-butoxy)-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butoxy)-2-phenylacetic acid
• 2-[(2-methylpropan-2-yl)oxy]-2-phenylacetic acid
• 2-tert-butoxy-(2-phenyl)acetic acid
• 2-(Tert-butoxy)-2-phenylacetic acid

• Inchi： 1S/C12H16O3/c1-12(2,3)15-10(11(13)14)9-7-5-4-6-8-9/h4-8,10H,1-3H3,(H,13,14)
• InChI Key： YPCKHPPKPKEHMI-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)C1C=CC=CC=1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 2-(Tert-butoxy)-2-phenylacetic acid

Introduction to 2-(Tert-butoxy)-2-phenylacetic Acid (CAS No. 66667-02-5)

2-(Tert-butoxy)-2-phenylacetic acid, identified by its Chemical Abstracts Service (CAS) number 66667-02-5, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a unique structural arrangement of a tert-butoxy group and a phenyl ring attached to an acetic acid backbone, has garnered attention due to its versatile applications in synthetic chemistry and potential biological activities. The compound's molecular structure not only makes it an intriguing subject for mechanistic studies but also opens avenues for its exploration in drug discovery and material science.

The synthesis of 2-(Tert-butoxy)-2-phenylacetic acid involves well-established organic chemistry principles, including esterification and aromatic substitution reactions. The presence of the tert-butoxy group enhances the compound's stability under various conditions, making it a valuable intermediate in multi-step synthetic pathways. Furthermore, the phenyl ring contributes to its solubility profile and reactivity, allowing for further functionalization. These attributes have positioned this compound as a cornerstone in the development of novel synthetic strategies.

In recent years, there has been a surge in research focusing on the pharmacological potential of structurally diverse acetic acid derivatives. 2-(Tert-butoxy)-2-phenylacetic acid has emerged as a compound of interest due to its ability to modulate various biological pathways. Preliminary studies suggest that it may exhibit properties relevant to anti-inflammatory and antioxidant mechanisms, although extensive clinical trials are still necessary to validate these claims. The tert-butoxy moiety, known for its steric hindrance, might play a crucial role in influencing the compound's binding affinity to biological targets.

The compound's relevance extends beyond pharmaceutical applications. In materials science, derivatives of 2-(Tert-butoxy)-2-phenylacetic acid have been explored for their potential use in polymer additives and as precursors for high-performance materials. The combination of the phenyl ring and the acetic acid moiety allows for interactions with both polar and non-polar environments, making it suitable for a wide range of material formulations. Researchers are particularly interested in how modifications to this core structure can enhance material properties such as thermal stability and mechanical strength.

Advances in computational chemistry have further accelerated the study of 2-(Tert-butoxy)-2-phenylacetic acid. Molecular modeling techniques enable scientists to predict how this compound interacts with biological targets at an atomic level. This computational approach has been instrumental in identifying potential lead compounds for drug development. By leveraging machine learning algorithms, researchers can screen vast libraries of molecules for those with optimal pharmacokinetic profiles, significantly reducing the time and cost associated with traditional drug discovery methods.

The role of 2-(Tert-butoxy)-2-phenylacetic acid in medicinal chemistry is further underscored by its potential as a scaffold for designing novel therapeutics. Its structural features provide a foundation upon which chemists can introduce additional functional groups to fine-tune biological activity. For instance, modifications at the phenyl ring or the acetic acid side chain could lead to compounds with enhanced efficacy or selectivity against specific disease targets. Such flexibility makes this compound an invaluable asset in modern drug design pipelines.

In conclusion, 2-(Tert-butoxy)-2-phenylacetic acid (CAS No. 66667-02-5) represents a fascinating intersection of synthetic chemistry and biological research. Its unique structural characteristics offer numerous possibilities for applications ranging from pharmaceuticals to advanced materials. As scientific understanding evolves, it is likely that this compound will continue to play a pivotal role in innovation across multiple disciplines. Ongoing research efforts are expected to uncover new insights into its properties and applications, solidifying its position as a key player in chemical and biomedical sciences.